N-D-Glucopyranosyl-glycine Sodium Salt
Description
N-D-Glucopyranosyl-glycine Sodium Salt is a product from the Maillard reaction and can be used to investigate glucosylglycine, asparagine, and glutamine metabolism in Escherichia coli . It also has utility as a fluorescent saccharide-based reagent in cell imaging .
Synthesis Analysis
The synthesis of glycosides, such as N-D-Glucopyranosyl-glycine Sodium Salt, involves complex processes. Monosaccharides are generally defined as aldoses and ketoses connected to a poly hydroxylated skeleton . In an aqueous solution, the monosaccharides are subject to internal nucleophilic addition to form cyclic hemiacetal structures . The synthesis of S-linked saccharides has also been explored with unprotected glycosyl donors and acceptors .Molecular Structure Analysis
The molecular formula of N-D-Glucopyranosyl-glycine Sodium Salt is C8H16NNaO7 . Its molecular weight is 261.21 .Mechanism of Action
While the specific mechanism of action for N-D-Glucopyranosyl-glycine Sodium Salt is not explicitly mentioned in the search results, it’s known that similar glycoside-based molecules can have significant effects on biological systems. For example, Sodium-glucose cotransporters (SGLTs) facilitate reabsorption of glucose back into the plasma. Inhibiting this process promotes glucosuria and thus reduces blood glucose .
Future Directions
Research into glycoside-based molecules like N-D-Glucopyranosyl-glycine Sodium Salt is ongoing. For example, glycoside-based molecules have shown promising antidiabetic potential . Additionally, glucopyranosyl lipid adjuvants have been explored for their potential in vaccine development . These areas represent potential future directions for research into N-D-Glucopyranosyl-glycine Sodium Salt and similar compounds.
properties
CAS RN |
117072-57-8 |
|---|---|
Product Name |
N-D-Glucopyranosyl-glycine Sodium Salt |
Molecular Formula |
C₈H₁₄NNaO₇ |
Molecular Weight |
259.19 |
Origin of Product |
United States |
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